Cas no 3622-30-8 (2,4-dichloro-1,3-benzothiazole)

• Product Name: 2,4-dichloro-1,3-benzothiazole
• CAS No: 3622-30-8
• MF: C₇H₃Cl₂NS
• MW: 204.076418161392
• MDL: MFCD00127716
• CID: 44334
• PubChem ID: 77177
• Update Time: 2025-11-02

2,4-dichloro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorobenzothiazole
• 2,4-dichloro-1,3-benzothiazole
• 2,4-DICHLOROBENZO[D]THIAZOLE
• benzothiazole, 2,4-dichloro-
• 2,4-Dichloro-benzothiazole
• benzothiazole,dichloro-
• PubChem21808
• 2,4-dichlorobenzo-thiazole
• Benzothiazole,2,4-dichloro-
• JJWANONAOYNRME-UHFFFAOYSA-N
• HMS1655H09
• EBD26128
• SY004857
• ST2409102
• AB0024482
• MFCD00127716
• DS-10484
• 3622-30-8
• DTXSID10189774
• SCHEMBL1747928
• J-507176
• EN300-181078
• F1910-0008
• FT-0647639
• AKOS005208217
• NS00029999
• EINECS 222-821-5
• AC-6247
• CS-W021512
• A823169
• DB-027595
• Benzothiazole, 2,4-dichloro- (7CI,8CI,9CI)
• DTXCID70112265
• 222-821-5

• MDL： MFCD00127716
• Inchi： 1S/C7H3Cl2NS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
• InChI Key： JJWANONAOYNRME-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1N=C(S2)Cl

Computed Properties

• Exact Mass: 202.93600
• Monoisotopic Mass: 202.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 4

Experimental Properties

• Density: 1.567
• Boiling Point: 286.8°C at 760 mmHg
• Flash Point: 127.2℃
• Refractive Index: 1.701
• PSA: 41.13000
• LogP: 3.60310

2,4-dichloro-1,3-benzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,4-dichloro-1,3-benzothiazole

2,4-Dichloro-1,3-benzothiazole (CAS No. 3622-30-8): Properties, Applications, and Market Insights

2,4-Dichloro-1,3-benzothiazole (CAS No. 3622-30-8) is a specialized heterocyclic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, belonging to the benzothiazole derivatives family, is characterized by its unique molecular structure, which includes two chlorine atoms at the 2 and 4 positions of the benzothiazole ring. The chlorinated benzothiazole structure imparts distinct chemical properties, making it valuable for various applications.

The growing interest in 2,4-dichloro-1,3-benzothiazole uses is driven by its versatility in organic synthesis and material science. Researchers and manufacturers are increasingly exploring its potential as a building block for more complex molecules, particularly in the development of agrochemicals and pharmaceutical intermediates. Its role in the synthesis of biologically active compounds has made it a subject of numerous studies, especially in the context of drug discovery and crop protection.

One of the most notable properties of 2,4-dichloro-1,3-benzothiazole is its stability under various conditions, which makes it suitable for use in high-temperature reactions. This stability is attributed to the electron-withdrawing effects of the chlorine atoms, which enhance the compound's reactivity in nucleophilic substitution reactions. Such characteristics are crucial for its application in the synthesis of heterocyclic compounds, which are often used in medicinal chemistry.

In recent years, the demand for benzothiazole derivatives has surged due to their relevance in addressing global challenges such as sustainable agriculture and disease control. For instance, 2,4-dichloro-1,3-benzothiazole has been investigated for its potential role in developing novel pesticides that are more environmentally friendly. This aligns with the increasing consumer and regulatory focus on green chemistry and reduced ecological impact.

The compound's significance in the pharmaceutical industry cannot be overstated. It serves as a precursor for several bioactive molecules, including those with antimicrobial and anti-inflammatory properties. Researchers are particularly interested in its potential to contribute to the development of new antibacterial agents, given the rising concern over antibiotic resistance worldwide.

From a commercial perspective, the market for 2,4-dichloro-1,3-benzothiazole is expanding, with key players investing in its production and application development. The compound's supply chain is well-established, ensuring consistent availability for research and industrial use. However, challenges such as synthesis optimization and cost-effectiveness remain areas of active investigation.

For those seeking 2,4-dichloro-1,3-benzothiazole suppliers, it is essential to consider factors such as purity, packaging, and regulatory compliance. The compound is typically available in various grades, including research-grade and industrial-grade, catering to diverse needs. Additionally, advancements in analytical techniques have improved the ability to characterize and quantify this compound with high precision.

In summary, 2,4-dichloro-1,3-benzothiazole (CAS No. 3622-30-8) is a multifaceted compound with broad applications in chemistry, agriculture, and medicine. Its unique properties and growing relevance in addressing contemporary challenges make it a valuable asset in scientific and industrial communities. As research continues to uncover new possibilities, the compound's role in innovation and sustainability is expected to expand further.